Cas no 81781-28-4 (Spiro[2,13-methano-10H-anthra[1,2-b]-1,3-dioxolo[4,5-d]pyran-14,2'-oxiran]-10-one,7-[(4-O-acetyl-2,6-dideoxy-3-C-methyl-a-L-xylo-hexopyranosyl)oxy]-13-[[2,6-dideoxy-4-C-(1-hydroxyethyl)-a-L-xylo-hexopyranosyl]oxy]-2-(dimethoxymethyl)-3a,7,8,9,13,13a-hexahydro-9,11-dihydroxy-6-methoxy-4-methyl-,(2R,2'S,3aS,7S,9S,13S,13aS)- (9CI))

• Product Name: Spiro[2,13-methano-10H-anthra[1,2-b]-1,3-dioxolo[4,5-d]pyran-14,2'-oxiran]-10-one,7-[(4-O-acetyl-2,6-dideoxy-3-C-methyl-a-L-xylo-hexopyranosyl)oxy]-13-[[2,6-dideoxy-4-C-(1-hydroxyethyl)-a-L-xylo-hexopyranosyl]oxy]-2-(dimethoxymethyl)-3a,7,8,9,13,13a-hexahydro-9,11-dihydroxy-6-methoxy-4-methyl-,(2R,2'S,3aS,7S,9S,13S,13aS)- (9CI)
• CAS No: 81781-28-4
• MF: C₄₂H₅₄O₂₀
• MW: 878.866175174713
• CID: 724211
• PubChem ID: 157916
• Update Time: 2025-04-19

Spiro[2,13-methano-10H-anthra[1,2-b]-1,3-dioxolo[4,5-d]pyran-14,2'-oxiran]-10-one,7-[(4-O-acetyl-2,6-dideoxy-3-C-methyl-a-L-xylo-hexopyranosyl)oxy]-13-[[2,6-dideoxy-4-C-(1-hydroxyethyl)-a-L-xylo-hexopyranosyl]oxy]-2-(dimethoxymethyl)-3a,7,8,9,13,13a-hexahydro-9,11-dihydroxy-6-methoxy-4-methyl-,(2R,2'S,3aS,7S,9S,13S,13aS)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Spiro[2,13-methano-10H-anthra[1,2-b]-1,3-dioxolo[4,5-d]pyran-14,2'-oxiran]-10-one,7-[(4-O-acetyl-2,6-dideoxy-3-C-methyl-a-L-xylo-hexopyranosyl)oxy]-13-[[2,6-dideoxy-4-C-(1-hydroxyethyl)-a-L-xylo-hexopyranosyl]oxy]-2-(dimethoxymethyl)-3a,7,8,9,13,13a-hexahydro-9,11-dihydroxy-6-methoxy-4-methyl-,(2R,2'S,3aS,7S,9S,13S,13aS)- (9CI)
• DC-45-B2
• Trioxacarcin C
• Antibiotic DC 45B2
• Trioxacarcin A,7'-deoxo-7'-hydroxy
• Trioxacarcin A, 7''-deoxo-7''-hydroxy-
• 81781-28-4
• [5-[17-[4,5-Dihydroxy-5-(1-hydroxyethyl)-6-methyloxan-2-yl]oxy-19-(dimethoxymethyl)-10,13-dihydroxy-6-methoxy-3-methyl-11-oxospiro[16,20,22-trioxahexacyclo[17.2.1.02,15.05,14.07,12.017,21]docosa-2(15),3,5(14),6,12-pentaene-18,2'-oxirane]-8-yl]oxy-3-hydroxy-2,3-dimethyloxan-2-yl] acetate
• KXLOPASAZGAWAW-UHFFFAOYSA-N

• Inchi： 1S/C42H54O20/c1-16-10-21-27(31(48)29-28(32(21)51-7)23(11-22(45)30(29)47)57-20-13-37(5,49)38(6,54-14-20)58-19(4)44)33-26(16)34-35-41(60-33,39(15-55-39)42(61-34,62-35)36(52-8)53-9)59-25-12-24(46)40(50,17(2)43)18(3)56-25/h10,17-18,20,22-25,34-36,43,45-46,48-50H,11-15H2,1-9H3
• InChI Key： KXLOPASAZGAWAW-UHFFFAOYSA-N
• SMILES： O1CC21C1(C(OC)OC)OC3C4C(C)=CC5C(=C6C(CC(C(C6=C(C=5C=4OC2(C3O1)OC1CC(C(C(C)O)(C(C)O1)O)O)O)=O)O)OC1COC(C)(C(C)(C1)O)OC(C)=O)OC

Computed Properties

• Exact Mass: 878.32100
• Monoisotopic Mass: 878.32084411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 62
• Rotatable Bond Count: 11
• Complexity: 1750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 15
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 270Ų

Experimental Properties

• Density: 1.2284 (rough estimate)
• Melting Point: 181.5°C (rough estimate)
• Boiling Point: 705.4°C (rough estimate)
• Refractive Index: 1.7630 (estimate)
• PSA: 269.58000
• LogP: 0.95230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 1-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 1-hydroxysteroids